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Abstract

4-iodo-1H-imidazole is a versatile heterocyclic compound of significant interest in medicinal
chemistry and materials science.[1] Its unique chemical properties, stemming from the
presence of an iodine atom on the imidazole ring, make it a crucial building block for the
synthesis of a wide range of biologically active molecules and novel materials.[1][2] This
document provides a comprehensive review of 4-iodo-1H-imidazole, covering its
physicochemical properties, synthesis methodologies, and key applications. Detailed
experimental protocols, quantitative data, and process visualizations are included to serve as a
technical resource for researchers, scientists, and professionals in drug development.

Introduction

The imidazole ring is a fundamental structural motif found in numerous natural compounds,
including enzymes and nucleic acids, which are vital to biological processes.[3][4] As a result,
imidazole derivatives are a major focus in pharmaceutical research. 4-iodo-1H-imidazole
(CAS: 71759-89-2) stands out as a particularly valuable intermediate.[2] The iodine substituent
not only enhances the reactivity of the imidazole ring but also provides a site for further
functionalization through reactions like the Suzuki coupling, allowing for the introduction of
diverse molecular fragments.[1][5] This capability has led to its use in the development of
antifungal, antimicrobial, and anticancer agents, as well as in materials science for creating
polymers and coatings with unique properties.[1][6]
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Physicochemical Properties

4-iodo-1H-imidazole is typically an off-white to light yellow crystalline solid.[1][2][7] It is
sensitive to light and should be stored in a dark, inert atmosphere, preferably at low
temperatures (0-8 °C or under -20°C).[1][3] Its key properties are summarized in the table

below.
Property Value Source(s)
Molecular Formula CsHslN2z [11[31[8]
Molecular Weight 193.97 g/mol [11[31[8]
CAS Number 71759-89-2 [1]13][8]

Off-white to light yellow
Appearance _ [1][2](3]
powder/solid

Melting Point 137-138 °C [3]
Boiling Point 348.5+15.0 °C (Predicted) [3]
Density 2.335+0.06 g/cm3 (Predicted) [3]
Purity > 98.0% (HPLC) 2]
pKa 11.46+0.10 (Predicted) [3]
Solubility Slightly soluble in Methanol [3]

Synthesis of 4-iodo-1H-imidazole

The synthesis of 4-iodo-1H-imidazole is commonly achieved through the direct iodination of
imidazole. Several methods exist, often involving the reaction of imidazole with iodine in an
alkaline medium.[5][9] A frequent strategy involves the formation of a di-iodinated intermediate
(4,5-diiodo-1H-imidazole), followed by a selective deiodination step.[9] Alternative methods
utilize reagents like iodine monochloride, but these can be hazardous for large-scale
production.[5]

General Synthesis Workflow
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The diagram below illustrates a common synthetic pathway from imidazole to 4-iodo-1H-
imidazole, which involves the formation and subsequent purification of intermediates.

Imidazole + lodine
+ Sodium Hydroxide

lodination Reaction

(0°C to RT)

Reaction Mixture containing:
- 4-iodo-1H-imidazole
- 4,5-diiodo-1H-imidazole
- Unreacted Imidazole

Neutralize with HCI (pH 7-8)

Precipitated Crude Solid

Recrystallization
(e.g., Isopropanol/n-hexane)

Pure 4-iodo-1H-imidazole
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Caption: General workflow for the synthesis of 4-iodo-1H-imidazole.

Detailed Experimental Protocol

The following protocol is adapted from a patented synthesis method and provides a clear, step-

by-step procedure.[5][10]

Materials:

Imidazole (40.8 g, 0.60 mol)

Sodium hydroxide (24.0 g, 0.60 mol)
Sodium iodide (33.8 g, 0.23 mol)
lodine (38.1 g, 0.15 mol)

Water

Concentrated hydrochloric acid
Isopropanol

n-hexane

Procedure:

Solution A Preparation: Dissolve sodium hydroxide (24.0 g) in 150 mL of water. After cooling
to room temperature, add imidazole (40.8 g) and stir until fully dissolved.[10]

Solution B Preparation: In a separate flask, dissolve sodium iodide (33.8 g) in 45 mL of
water. Cool to room temperature and then add iodine (38.1 g). Stir until the iodine is
dissolved.[10]

lodination Reaction: Cool Solution A to 0°C in an ice bath. Add Solution B dropwise to
Solution A while maintaining the temperature at 0°C. After the addition is complete, continue
stirring the reaction mixture at 0°C for 6 hours.[10]
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e Neutralization and Precipitation: After the reaction period, adjust the pH of the mixture to 7-8

using concentrated hydrochloric acid. A solid will precipitate out of the solution.[10]

e |solation of Crude Product: Filter the precipitated solid and dry it to obtain the crude product,
which is a mixture containing 4-iodo-1H-imidazole and 4,5-diiodo-1H-imidazole.[10]

» First Recrystallization (Removal of Di-iodinated Impurity): Add the crude solid to a mixed
solvent of water (120 mL) and ethanol (4 mL). Heat the mixture to reflux for 1 hour and
perform a hot filtration. The filter cake is the byproduct 4,5-diiodo-1H-imidazole.[10]

o Second Recrystallization (Purification of Final Product): Allow the filtrate from the previous

step to cool to room temperature to crystallize. Filter the resulting white solid. Recrystallize
this solid from a mixed solvent of isopropanol (24 mL) and n-hexane (12 mL) to yield pure 4-
iodo-1H-imidazole.[10] A total yield of 70.2% was reported for this process.[10]

Spectroscopic Data

Spectroscopic analysis is critical for confirming the structure and purity of 4-iodo-1H-

imidazole. The following table summarizes key nuclear magnetic resonance (NMR) data.

Multiplicity /
Chemical Coupling .
Nucleus Solvent . Assighment Source
Shift (6) Constant
()
1H NMR DMSO-de 7.23 ppm d, J=1.1Hz H5 [9]
1H NMR DMSO-ds 7.60 ppm d, J=1.1Hz H2 [9]

Note: The specific peak assignments (H2 vs. H5) can vary depending on the tautomeric form

and solvent effects.

Applications in Research and Development

4-iodo-1H-imidazole is a cornerstone intermediate in multiple scientific domains due to its

reactivity and structural significance.[1]
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Pharmaceutical Development

The primary application of 4-iodo-1H-imidazole is in pharmaceutical synthesis.[1][2] It serves
as a precursor for a multitude of heterocyclic compounds with potential therapeutic value.[1]
Researchers have utilized it in the development of:

» Antifungal and Antimicrobial Agents: It is a crucial building block for creating new antifungal
and antimicrobial drugs.[1]

o Anticancer Agents: The imidazole nucleus is present in many biologically active molecules,
and its derivatives are actively studied in oncology.[6][11] For example, novel 2-iodo-4-
hydroxymethyl-1,5-diphenyl substituted-1H-imidazole derivatives have been synthesized and
evaluated for their in vitro cytotoxic effects against human breast cancer cell lines.[6]

e Histamine Receptor Ligands: The imidazole moiety is an important component of
compounds that interact with histamine receptors, making it relevant for developing
treatments for allergies and other conditions.[5]

Biochemical Research and Diagnostics

In biochemical studies, 4-iodo-1H-imidazole and its derivatives are used to investigate
biological pathways through enzyme inhibition and receptor binding assays.[1] It is also being
explored for potential use in diagnostic assays for identifying specific biomolecules or
pathogens.[1]

Materials Science and Catalysis

Beyond medicine, 4-iodo-1H-imidazole is used in materials science to create novel polymers
and coatings.[1] Its ability to act as a ligand in coordination chemistry also opens avenues for
its use in developing new catalysts.[1]

The diagram below illustrates the central role of 4-iodo-1H-imidazole as a building block in the
drug discovery pipeline.
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Caption: Role of 4-iodo-1H-imidazole as a key intermediate in drug discovery.
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Conclusion

4-iodo-1H-imidazole is a high-value chemical intermediate with broad applicability in both
academic research and industrial development. Its well-defined synthesis routes and versatile
reactivity make it an essential tool for medicinal chemists aiming to construct complex
molecules with specific biological functions. As the demand for novel therapeutics and
advanced materials continues to grow, the importance of foundational building blocks like 4-
iodo-1H-imidazole in driving innovation is set to increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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